(2S)-2-[[4-[(2-amino-4-oxo-1H-pteridin-6-yl)methylamino]benzoyl]amino]butanedioic acid

• CAS RN: 14798-76-6
• Molecular Formula: C18H17N7O6
• Molecular Weight: 427.4 g/mol
• IUPAC Name: (2S)-2-[[4-[(2-amino-4-oxo-3H-pteridin-6-yl)methylamino]benzoyl]amino]butanedioic acid
• InChI: InChI=1S/C18H17N7O6/c19-18-24-14-13(16(29)25-18)22-10(7-21-14)6-20-9-3-1-8(2-4-9)15(28)23-11(17(30)31)5-12(26)27/h1-4,7,11,20H,5-6H2,(H,23,28)(H,26,27)(H,30,31)(H3,19,21,24,25,29)/t11-/m0/s1
• InChI Key: VKLXENVTLKYHFH-NSHDSACASA-N
• Isomeric SMILES: C1=CC(=CC=C1C(=O)N[C@@H](CC(=O)O)C(=O)O)NCC2=CN=C3C(=N2)C(=O)N=C(N3)N
• SMILES: C1=CC(=CC=C1C(=O)NC(CC(=O)O)C(=O)O)NCC2=CN=C3C(=N2)C(=O)NC(=N3)N
• Canonical SMILES: C1=CC(=CC=C1C(=O)NC(CC(=O)O)C(=O)O)NCC2=CN=C3C(=N2)C(=O)N=C(N3)N

Description

(2S)-2-[[4-[(2-amino-4-oxo-1H-pteridin-6-yl)methylamino]benzoyl]amino]butanedioic acid, also known as Folic acid or Vitamin B9, is a water-soluble vitamin that is essential for the proper functioning of the human body. It is required for the synthesis of DNA, RNA, and proteins, and is involved in numerous other metabolic processes.

Mechanism Of Action

(2S)-2-[[4-[(2-amino-4-oxo-1H-pteridin-6-yl)methylamino]benzoyl]amino]butanedioic acid acid acts as a coenzyme in various metabolic pathways, including the synthesis of DNA, RNA, and proteins. It is also involved in the methylation of homocysteine to methionine, which is important for maintaining proper cardiovascular health.

Biochemical And Physiological Effects

(2S)-2-[[4-[(2-amino-4-oxo-1H-pteridin-6-yl)methylamino]benzoyl]amino]butanedioic acid acid deficiency can lead to a number of biochemical and physiological effects, including anemia, neural tube defects in newborns, and increased risk of cardiovascular disease. Adequate intake of folic acid has been shown to reduce the risk of these health problems.

Advantages And Limitations For Lab Experiments

(2S)-2-[[4-[(2-amino-4-oxo-1H-pteridin-6-yl)methylamino]benzoyl]amino]butanedioic acid acid is widely used in laboratory experiments due to its importance in various metabolic pathways. However, it can be difficult to work with due to its instability in acidic and alkaline conditions, and its tendency to degrade in the presence of light and heat.

Future Directions

May include the development of new methods for synthesizing and stabilizing folic acid, as well as the exploration of its potential in combination with other drugs for more effective treatment of various health problems.
Conclusion:
(2S)-2-[[4-[(2-amino-4-oxo-1H-pteridin-6-yl)methylamino]benzoyl]amino]butanedioic acid acid is an essential vitamin that plays a crucial role in numerous metabolic pathways in the human body. Its importance in maintaining good health has been extensively studied, and its potential therapeutic applications continue to be explored. While there are challenges associated with working with folic acid in the laboratory, its importance in scientific research cannot be overstated.

Synthesis Methods

(2S)-2-[[4-[(2-amino-4-oxo-1H-pteridin-6-yl)methylamino]benzoyl]amino]butanedioic acid acid can be synthesized in the laboratory using various methods, including chemical synthesis and microbial fermentation. The chemical synthesis involves the reaction of p-aminobenzoic acid with glutamic acid, while the microbial fermentation involves the use of certain strains of bacteria.

Scientific Research Applications

(2S)-2-[[4-[(2-amino-4-oxo-1H-pteridin-6-yl)methylamino]benzoyl]amino]butanedioic acid acid has been extensively studied for its role in human health, and its deficiency has been linked to numerous health problems, including anemia, birth defects, and cardiovascular disease. It has also been found to have potential therapeutic applications in the treatment of cancer, Alzheimer's disease, and depression.